2-[5-(Trifluoromethyl)oxolan-2-yl]acetic acid

• IUPAC Name: 2-[5-(trifluoromethyl)oxolan-2-yl]acetic acid
• InChI: InChI=1S/C7H9F3O3/c8-7(9,10)5-2-1-4(13-5)3-6(11)12/h4-5H,1-3H2,(H,11,12)
• InChI Key: ITFXWGRSNFEWHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1CC(=O)O)C(F)(F)F
• Molecular Formula: C7H9F3O3
• Molecular Weight: 198.14 g/mol
• CAS No.: 2126178-97-8

Description

2-[5-(Trifluoromethyl)oxolan-2-yl]acetic acid is a useful research compound. Its molecular formula is C7H9F3O3 and its molecular weight is 198.141. The purity is usually 95%.
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Scientific Research Applications

Polymer Production Aid

The safety assessment of perfluoro{acetic acid, 2-[(5-methoxy-1, 3-dioxolan-4-yl)oxy]}, ammonium salt, related to 2-[5-(Trifluoromethyl)oxolan-2-yl]acetic acid, for use as a polymer production aid in the manufacture of fluoropolymers was examined. It is utilized under high-temperature conditions (at least 370 °C) and intended for repeated use in contact with all types of foodstuffs under all conditions. The assessment concluded that there is no safety concern for consumers when used in this specific application (Flavourings, 2014).

Unexpected Synthesis in Perfluorinated Series

A study demonstrated the unexpected synthesis of 7-(perfluoroalkyl)-2,3-dihydro-5H-1,4-dioxepin-5-one from the treatment of [2-(perfluoroalkyl)-1,3-dioxolan-2-yl]acetic acids. This finding provides insight into novel chemical reactions and potential applications in synthesizing unique perfluorinated compounds (Villaume, Gérardin-Charbonnier, Thiebaut, & Selve, 2001).

Synthesis of Amino Acid Derivatives

The research on the synthesis of amino acid derivatives from [2,2-Bis(trifluoromethyl)-5-oxo-1,3-oxazolidin-4-yl]acetic acid chloride shows the chemical's role as a precursor for various natural and non-natural α-amino acids and their derivatives. This highlights its application in the development of pharmaceuticals and research chemicals (Burger, Rudolph, Neuhauser, & Gold, 1992).

Electrochemical Fluorination

Electrochemical fluorination (ECF) studies of ester derivatives from oxolane-2-yl-carboxylic acid and related compounds have shown the production of perfluoro(oxolane-2-yl-carbonylfluoride) and other perfluoroacid fluorides. These findings indicate potential applications in developing fluorinated materials with specific properties for industrial and research purposes (Takashi, Tamura, & Sekiya, 2005).

Selective Esterifications in Water-Containing Solvent

The use of Oxyma and its derivatives for selective esterifications of primary alcohols in a water-containing solvent offers a significant advancement in organic synthesis. This method enables the esterification of a wide range of carboxylic acids with primary alcohols, showing the versatility of this compound derivatives in facilitating chemical transformations (Wang, Aleiwi, Wang, & Kurosu, 2012).

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the supplier.